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Compound of Interest

Compound Name: GSK046

Cat. No.: B10822127

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of GSK046, a selective
inhibitor of the second bromodomain (BD2) of the BET protein family, in dimethyl sulfoxide
(DMSO) for the preparation of stock solutions. Adherence to these guidelines is crucial for
ensuring the compound's stability and activity in downstream applications.

Quantitative Data Summary

For ease of reference and comparison, the following table summarizes the key quantitative
data for GSK046.
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Parameter Value Source(s)
Molecular Weight 414.47 g/mol [1]
o Up to 83.33 mg/mL (201.05
Solubility in DMSO M) [1112]
m

Recommended up to 100 mM

Stated as soluble up to 10 mM

Recommended Stock

) 10 mM

Concentration
Storage of Powder 3 years at -20°C [1112]
2 years at 4°C [2]
Storage of DMSO Stock

. 1 year at -80°C [1]
Solution
6 months at -80°C [2]
1 month at -20°C [1][2]

Note: The solubility of GSK046 in DMSO can be affected by the purity of the DMSO. It is highly
recommended to use fresh, anhydrous, high-purity DMSO for the preparation of stock
solutions.[1][2] The use of hygroscopic (moisture-absorbing) DMSO can significantly decrease
the solubility of the compound.[1][2]

Mechanism of Action: BET Bromodomain Inhibition

GSKO046 is a selective inhibitor of the second bromodomain (BD2) of the Bromodomain and
Extra-Terminal (BET) family of proteins, which includes BRD2, BRD3, BRD4, and BRDT.[1][2]
[3] These proteins are epigenetic "readers" that recognize and bind to acetylated lysine
residues on histone tails.[4] This interaction is a key mechanism in the regulation of gene
transcription.[4][5] By selectively binding to the BD2 domain, GSK046 disrupts the interaction
between BET proteins and acetylated histones, leading to the modulation of downstream gene
expression.[1] This targeted inhibition has been shown to have immunomodulatory effects,
including the suppression of pro-inflammatory cytokine production, such as Monocyte
Chemoattractant Protein-1 (MCP-1).[1]
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Caption: GSKO046 inhibits the BD2 domain of BET proteins.

Experimental Protocol: Preparation of a 10 mM
GSKO046 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of GSK046 in DMSO.
Materials:

o GSKO046 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

» Vortex mixer

e Sonicator (optional, but recommended)[2][3]

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

Procedure:
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Pre-weighing Preparation: Allow the GSK046 powder vial to equilibrate to room temperature
before opening to prevent condensation of moisture.

Weighing GSKO046: Accurately weigh the desired amount of GSK046 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.145 mg of GSK046 (Molecular Weight = 414.47 g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the GSK046 powder. For the example above, add 1 mL of DMSO.

Dissolution:
o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[2][3]
Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber glass
vials.[1][2]

Storage:
o For long-term storage (up to 1 year), store the aliquots at -80°C.[1]
o For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1][2]

o Itis recommended to test the activity of DMSO stock solutions that are older than 3-6
months before use.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing GSKO046 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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